Cas no 502931-34-2 (propan-2-yl 4-aminopiperidine-1-carboxylate)

propan-2-yl 4-aminopiperidine-1-carboxylate Properties

Names and Identifiers

• Isopropyl 4-aminopiperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 4-amino-, 1-methylethyl ester
• propan-2-yl 4-aminopiperidine-1-carboxylate
• 4-amino-piperidine-1-carboxylic acid isopropyl ester
• Isopropyl4-aminopiperidine-1-carboxylate
• CVA93134
• SCHEMBL1067645
• SB41789
• EN300-146067
• AKOS011072723
• YZYPFMHFXAXPCF-UHFFFAOYSA-N
• 502931-34-2
• DTXSID20677455
• FT-0693431
• CS-0453074
• ISOPROPYL 4-AMINOPIPERIDINE-1-CARBOXYLATE
• DB-011229
• +Expand

• InChIKey： YZYPFMHFXAXPCF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18N2O2/c1-7(2)13-9(12)11-5-3-8(10)4-6-11/h7-8H,3-6,10H2,1-2H3
• SMILES： CC(C)OC(=O)N1CCC(CC1)N

Computed Properties

• Exact Mass: 186.13700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.137
• Heavy Atom Count: 13
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• LogP: 1.59270
• PSA: 55.56000
• Boiling Point: 267.1±33.0 ºC (760 Torr),
• Flash Point: 115.4±25.4 ºC,
• Solubility: Slightly soluble (26 g/l) (25 º C),
• Density: 1.057±0.06 g/cm3 (20 ºC 760 Torr),

propan-2-yl 4-aminopiperidine-1-carboxylate Security Information

propan-2-yl 4-aminopiperidine-1-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%